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Compound of Interest

Compound Name: Polyoxin B

Cat. No.: B1678990 Get Quote

1.0 Introduction

Polyoxin B is a peptidyl nucleoside antibiotic isolated from the bacterium Streptomyces cacaoi.

[1] It is a potent and specific inhibitor of the enzyme chitin synthase, which is essential for the

biosynthesis of chitin, a critical component of the fungal cell wall.[2][3][4] Due to its targeted

mechanism of action and low toxicity to plants and animals, Polyoxin B is widely utilized in

agricultural and research settings as an antifungal agent.[1][2] These application notes provide

detailed protocols for the proper dissolution and storage of Polyoxin B to ensure its stability

and efficacy in experimental settings.

2.0 Physicochemical Properties of Polyoxin B

A summary of the key physicochemical properties of Polyoxin B is presented below. The purity

of commercially available Polyoxin B can be around 70%, which should be considered when

preparing solutions.[1][5][6]
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Property Value Reference

CAS Number 19396-06-6 [1][7]

Molecular Formula C₁₇H₂₅N₅O₁₃ [1][7]

Molecular Weight 507.41 g/mol [5][7]

Appearance Yellow or Colorless Powder [2][6]

Melting Point 150-153 °C (decomposes) [8]

Solubility
Soluble in water.[2][9] Soluble

in DMSO.[6]

3.0 Recommended Protocol for Preparation of Polyoxin B Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of Polyoxin B in water.

Adjust calculations as necessary for different desired concentrations.

3.1 Materials

Polyoxin B powder

Sterile, nuclease-free water (ddH₂O)

Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer

3.2 Experimental Protocol

Determine Mass: Calculate the required mass of Polyoxin B powder. For a 10 mg/mL stock

solution in 5 mL of solvent, 50 mg of Polyoxin B is required.

Note: Account for the purity of the compound if it is less than 100%. For example, if the

purity is 70%, use the following formula: Mass to Weigh = (Desired Final Concentration x

Desired Volume) / Purity Mass to Weigh = (10 mg/mL x 5 mL) / 0.70 = 71.43 mg
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Weighing: Carefully weigh the calculated amount of Polyoxin B powder in a suitable

container.

Dissolution: Add the appropriate volume of sterile water to the container with the Polyoxin B
powder.

Mixing: Securely cap the container and vortex the solution until the Polyoxin B is completely

dissolved. Gentle warming (37°C) or brief sonication can be used to aid dissolution if

necessary, but avoid excessive heat.

Sterilization (Optional): If required for the application, sterile-filter the solution through a 0.22

µm syringe filter into a new sterile tube.

Storage: Store the stock solution as recommended in Section 4.0.

4.0 Storage and Stability

Proper storage is critical to maintain the biological activity of Polyoxin B. Below are the

recommended storage conditions for both the solid compound and its solutions.

Form Temperature Duration Conditions Reference

Solid Powder 2°C to 8°C
Short-term (days

to weeks)

Keep container

tightly closed and

dry.

[7][10]

-20°C

Long-term

(months to

years)

Keep container

tightly closed and

dry.

[1][5]

Stock Solution

(in water/buffer)
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

[9]

5.0 Mechanism of Action: Inhibition of Chitin Synthesis

Polyoxin B exerts its antifungal effect by inhibiting chitin synthase, the enzyme responsible for

polymerizing N-acetylglucosamine (GlcNAc) from its activated precursor, UDP-N-
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acetylglucosamine (UDP-GlcNAc).[3][4] This inhibition is competitive with respect to UDP-

GlcNAc.[3][4] By blocking chitin synthesis, Polyoxin B disrupts the formation of the fungal cell

wall, leading to abnormal cell morphology and compromising cell integrity, ultimately inhibiting

fungal growth.[4][11]

UDP-N-acetylglucosamine
(Substrate)

Chitin
(Fungal Cell Wall Component)

Chitin Synthase

 Catalyzes

Polyoxin B
(Competitive Inhibitor)

 Inhibits
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Caption: Competitive inhibition of chitin synthase by Polyoxin B.

6.0 Safety and Handling Precautions

Researchers should adhere to standard laboratory safety practices when handling Polyoxin B.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[10][12]

Inhalation: Avoid inhaling dust. Handle the powder in a well-ventilated area or a chemical

fume hood.[10][12]

Contact: Avoid contact with skin and eyes. In case of contact, wash the affected area

thoroughly with water.[10]

Handling: Do not eat, drink, or smoke while handling the compound. Wash hands thoroughly

after use.[12]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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